Cas no 355833-76-0 (Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-)
![Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl- structure](https://ossimg.kuujia.com/scimg/356000/355833-76-0x500.png)
355833-76-0 structure
Product Name:Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-
CAS No:355833-76-0
MF:C10H16O
MW:152.233443260193
CID:303141
PubChem ID:45098346
Update Time:2025-04-19
Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-
- Spiro[bicyclo[2.2.1]heptane-2,3-oxetane], 3-methyl- (9CI)
- 355833-76-0
- SCHEMBL2784664
- Spiro[bicyclo[2.2.1]heptane-2,3-oxetane],3-methyl-(9ci)
-
- Inchi： 1S/C10H16O/c1-7-8-2-3-9(4-8)10(7)5-11-6-10/h7-9H,2-6H2,1H3
- InChI Key： DLQVQDMTNCGTGW-UHFFFAOYSA-N
- SMILES： O1CC2(C1)C(C)C1CCC2C1
Computed Properties
- Exact Mass: 152.12000
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 2.06900
Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
355833-76-0 (Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-) Related Products
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